N-(4-bromo-3-methylphenyl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]propanamide

• Molecular Formula: C16H24BrN3O2
• Molecular Weight: 370.28 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C16H24BrN3O2/c1-13-12-14(2-3-15(13)17)18-16(22)4-5-19-6-8-20(9-7-19)10-11-21/h2-3,12,21H,4-11H2,1H3,(H,18,22)
• InChI Key: VOLNJKLUYCOPTH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CCN2CCN(CC2)CCO)Br

Description

N-(4-bromo-3-methylphenyl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]propanamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as BRL-15572 and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

BRL-15572 is a selective antagonist of the 5-HT6 receptor, which is a subtype of the serotonin receptor. The 5-HT6 receptor is primarily expressed in the brain and is involved in the regulation of various physiological processes, including mood, cognition, and appetite. By blocking the 5-HT6 receptor, BRL-15572 may modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have various biochemical and physiological effects. In animal studies, BRL-15572 has been shown to improve cognitive function and memory. It has also been shown to reduce anxiety and depression-like behaviors. Additionally, BRL-15572 has been shown to have analgesic effects and may be useful in the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

BRL-15572 has several advantages and limitations for use in lab experiments. One advantage is that it is a selective antagonist of the 5-HT6 receptor, which allows for more specific targeting of this receptor subtype. However, one limitation is that it has a relatively short half-life, which may make it difficult to maintain consistent levels in experiments over a prolonged period.

Future Directions

There are several future directions for research on BRL-15572. One direction is to further investigate its potential therapeutic applications in neurology, psychiatry, and oncology. Another direction is to explore its mechanism of action in more detail and identify other potential targets for this compound. Furthermore, research could be conducted to develop more stable analogs of BRL-15572 that may have improved pharmacokinetic properties.

Synthesis Methods

The synthesis of BRL-15572 involves the reaction of 4-bromo-3-methylbenzoyl chloride with 4-(2-hydroxyethyl)-1-piperazineethanol in the presence of triethylamine. The resulting product is then treated with 3-chloropropanoyl chloride to obtain the final compound.

Scientific Research Applications

BRL-15572 has been studied for its potential therapeutic applications in various fields of research. Some of the areas of research include neurology, psychiatry, and oncology. In neurology, BRL-15572 has been studied for its potential use in the treatment of neuropathic pain. In psychiatry, BRL-15572 has been studied for its potential use in the treatment of depression and anxiety disorders. In oncology, BRL-15572 has been studied for its potential use in the treatment of cancer.